5-(4-methoxyphenyl)-2-(4-methylphenyl)-4H-thieno[2,3-d][1,3]oxazin-4-one

• IUPAC Name: 5-(4-methoxyphenyl)-2-(4-methylphenyl)thieno[2,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C20H15NO3S/c1-12-3-5-14(6-4-12)18-21-19-17(20(22)24-18)16(11-25-19)13-7-9-15(23-2)10-8-13/h3-11H,1-2H3
• InChI Key: XFLKTBBJDSHHTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C(=CS3)C4=CC=C(C=C4)OC)C(=O)O2
• Molecular Formula: C20H15NO3S
• Molecular Weight: 349.4 g/mol

Description

5-(4-methoxyphenyl)-2-(4-methylphenyl)-4H-thieno[2,3-d][1,3]oxazin-4-one is a synthetic compound that belongs to the family of thieno[2,3-d][1,3]oxazine derivatives. It has been the subject of scientific research due to its potential applications in various fields such as medicine, pharmacology, and material science.

Mechanism of Action

The mechanism of action of 5-(4-methoxyphenyl)-2-(4-methylphenyl)-4H-thieno[2,3-d][1,3]oxazin-4-one is not fully understood. However, it is believed to exert its biological activities through the modulation of various cellular pathways such as apoptosis, cell cycle arrest, and oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific application. In cancer research, it has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. In antibacterial and antifungal research, it has been shown to have potent activity against various bacterial and fungal strains. In pharmacology, it has been shown to have neuroprotective effects and improve glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-methoxyphenyl)-2-(4-methylphenyl)-4H-thieno[2,3-d][1,3]oxazin-4-one in lab experiments is its potential as a versatile building block for the synthesis of novel compounds with diverse biological activities. However, one limitation is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for the research of 5-(4-methoxyphenyl)-2-(4-methylphenyl)-4H-thieno[2,3-d][1,3]oxazin-4-one. One potential direction is the development of novel derivatives with improved solubility and selectivity for specific biological targets. Another direction is the investigation of its potential as a therapeutic agent for various diseases such as cancer, diabetes, and neurodegenerative disorders. Additionally, the exploration of its potential as a building block for the synthesis of novel materials with unique properties is an exciting area of research.

Synthesis Methods

The synthesis of 5-(4-methoxyphenyl)-2-(4-methylphenyl)-4H-thieno[2,3-d][1,3]oxazin-4-one involves the reaction of 4-methoxybenzaldehyde and 4-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-aminothiophenol in the presence of a base to yield the thieno[2,3-d][1,3]oxazine derivative.

Scientific Research Applications

5-(4-methoxyphenyl)-2-(4-methylphenyl)-4H-thieno[2,3-d][1,3]oxazin-4-one has been extensively studied for its potential applications in various fields. In medicine, it has been investigated for its anticancer, antibacterial, and antifungal activities. In pharmacology, it has been studied for its potential as a drug candidate for the treatment of various diseases such as diabetes, Alzheimer's, and Parkinson's. In material science, it has been explored for its potential as a building block for the synthesis of novel materials.